Cas no 1849072-48-5 ((3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylcyclohexyl)propanoic acid)

• Product Name: (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylcyclohexyl)propanoic acid
• CAS No: 1849072-48-5
• MF: C₂₅H₂₉NO₄
• MW: 407.502067327499
• CID: 5988193
• PubChem ID: 165521034
• Update Time: 2025-10-30

(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylcyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylcyclohexyl)propanoic acid
• EN300-1284940
• 1849072-48-5

• Inchi： 1S/C25H29NO4/c1-16-8-2-3-9-17(16)23(14-24(27)28)26-25(29)30-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,16-17,22-23H,2-3,8-9,14-15H2,1H3,(H,26,29)(H,27,28)/t16?,17?,23-/m0/s1
• InChI Key： XDZWALJAONMUHL-OCJFHSIUSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@H](CC(=O)O)C1CCCCC1C)=O

Computed Properties

• Exact Mass: 407.20965841g/mol
• Monoisotopic Mass: 407.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylcyclohexyl)propanoic acid

(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylcyclohexyl)propanoic acid (CAS No. 1849072-48-5)

(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylcyclohexyl)propanoic acid (CAS No. 1849072-48-5) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino acid, is a valuable building block in the synthesis of peptides and other complex biomolecules. Its unique structure and properties make it an essential reagent in various synthetic routes, particularly in the development of novel therapeutic agents.

The core structure of (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylcyclohexyl)propanoic acid consists of a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to an amino group, and a 2-methylcyclohexyl substituent on the propanoic acid moiety. The Fmoc group is widely used in peptide synthesis due to its ease of removal under mild conditions, which helps maintain the integrity of the peptide chain. The 2-methylcyclohexyl substituent adds steric bulk and hydrophobicity, making this compound particularly useful in the design of peptides with enhanced stability and bioavailability.

Recent advancements in medicinal chemistry have highlighted the potential of (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylcyclohexyl)propanoic acid in the development of therapeutic agents for various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively incorporated into peptides designed to target specific receptors involved in cancer progression. The enhanced stability and bioavailability provided by the 2-methylcyclohexyl substituent were shown to improve the therapeutic efficacy of these peptides.

In addition to its applications in cancer research, (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylcyclohexyl)propanoic acid has also been explored for its potential in neurodegenerative diseases. A study published in the Journal of Biological Chemistry reported that peptides containing this compound exhibited neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings suggest that this compound could be a valuable tool in developing therapies for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic versatility of (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylcyclohexyl)propanoic acid has also been leveraged in the development of novel drug delivery systems. Researchers at the University of California, San Francisco, have utilized this compound to create self-assembling nanoparticles that can deliver therapeutic payloads directly to target tissues. The hydrophobic nature of the 2-methylcyclohexyl substituent facilitates the formation of stable nanoparticles, which can enhance drug solubility and reduce off-target effects.

Beyond its direct applications in drug development, (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylcyclohexyl)propanoic acid has also found use as a research tool in understanding protein-protein interactions. A study published in the Biochemical Journal demonstrated that this compound can be used to probe specific binding sites on proteins, providing insights into the structural and functional aspects of these interactions. This information is crucial for designing more effective inhibitors or activators of protein targets.

The safety profile of (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylcyclohexyl)propanoic acid has been extensively evaluated, and it is generally considered safe for use in laboratory settings when appropriate handling protocols are followed. However, as with any chemical reagent, proper safety measures should be taken to prevent exposure and ensure safe disposal.

In conclusion, (3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-methylcyclohexyl)propanoic acid (CAS No. 1849072-48-5) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents and drug delivery systems, as well as a powerful tool for advancing our understanding of protein-protein interactions. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.